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Compound of Interest

Compound Name: 1-Furfurylpyrrole

Cat. No.: B075762

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-Furfurylpyrrole (CAS No. 1438-94-4). The information is compiled to assist
laboratory personnel in minimizing risks and ensuring safe handling, storage, and disposal of
this compound.

Chemical and Physical Properties

1-Furfurylpyrrole is a combustible liquid that is harmful if swallowed, in contact with skin, or
inhaled.[1][2] It is characterized as a yellow to orange or brown clear liquid.[1][3] A summary of
its key physical and chemical properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula CoHsNO [1]
Molecular Weight 147.17 g/mol [1]
Appearance Yellow to orange liquid [1]

Boiling Point 76°C @ 1 torr [1]

Flash Point 92°C (199°F) [1][3]
Density 1.081 g/mL [1]
Refractive Index 1.531 [1]
Solubility No data available [1]

Toxicological Data

The toxicological properties of 1-Furfurylpyrrole have not been fully investigated.[4] However,
available data indicates that it is harmful through oral, dermal, and inhalation routes of
exposure. Skin contact may lead to inflammation, characterized by itching, scaling, reddening,
or blistering.[1] Eye contact can cause redness, pain, or severe eye damage.[1] Inhalation may
result in irritation of the lungs and respiratory system.[1]

A summary of the available acute toxicity data is provided in Table 2.

Test Species Route Value Source(s)

LD50 Mouse Oral 380 mg/kg [5161[7]

Experimental Protocols:

Detailed experimental protocols for the cited toxicity studies are not readily available in the
public domain. General methodologies for acute toxicity testing, such as those outlined by the
OECD, typically involve the administration of the substance to animals (e.g., rats or mice) via
the intended route of exposure (oral, dermal, or inhalation) at various dose levels. The animals
are then observed for a specified period for signs of toxicity and mortality. The LD50 (Lethal
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Dose, 50%) or LC50 (Lethal Concentration, 50%) is then calculated as the dose or
concentration that is lethal to 50% of the test population.

Signaling Pathways:

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways involved in the toxicity of 1-Furfurylpyrrole. A RIFM (Research Institute for
Fragrance Materials) safety assessment concluded that N-furfurylpyrrole is not genotoxic.[8]
The assessment also notes that, like furan derivatives, it may form reactive metabolites
capable of hepatotoxicity.[8] However, the specific molecular mechanisms and signaling
cascades have not been elucidated.

Hazard Identification and Classification

1-Furfurylpyrrole is classified as a hazardous substance. The GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) classification is summarized in Table 3.

Hazard Class Category Hazard Statement(s)
Flammable liquids 4 H227: Combustible liquid
Acute toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute toxicity, Dermal 4 )
skin
Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Source:[1][2]

Hazard Pictogram:

Signal Word: Warning[2]

Handling and Storage Precautions

Safe handling and storage are crucial to minimize exposure and prevent accidents.

Handling:
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» Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1]

» Avoid breathing fumes, vapors, or mist.[1]

e Use only in a well-ventilated area or outdoors.[1][2]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[1][2]

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Storage:

Store in a tightly-closed container.[1]

Store in a cool, dry, and well-ventilated area.[1]

Keep away from sources of ignition.[1]

The substance is light-sensitive and should be protected from light.[1]

Store away from incompatible materials.[2]

Personal Protective Equipment (PPE) Selection

A logical workflow for selecting the appropriate PPE when handling 1-Furfurylpyrrole is
outlined below.
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PPE Selection

Assess eye exposure

Hazard Assessment

Eye Protection:

- Safety glasses with side shields (min)
- Chemical splash goggles (splash risk)

Verification

A

Start: Handlin Task Assessment: A Kil
l-Furi.ur 1 rroglle - Scale of operation 5655 SKIn EXPOSUre_y,
Yipy! - Potential for splash/aerosol

Assess inhalation risk

Skin Protection:

- Chemical resistant gloves (e.g., Nitrile)
- Lab coat or chemical resistant apron

Final Check:
——®{ - All PPE is in good condition Proceed with work
- User is trained on proper use

>

Respiratory Protection:

- Use in well-ventilated area/fume hood
-R if is

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Furfurylpyrrole.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Emergency Workflow for Spills:
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Spill of 1-Furfurylpyrrole Occurs

Evacuate immediate area
Alert others

l

Assess the spill
- Size and location
- Immediate hazards (e.g., ignition sources)

:

Don appropriate PPE
(gloves, goggles, respirator if needed)

:

Contain the spill
Use inert absorbent material
(e.g., vermiculite, sand)

'

Clean up the spill
- Absorb liquid
- Place in a sealed container for disposal

'

Decontaminate the area
- Wash with soap and water

:

Dispose of waste
Follow local hazardous waste regulations

:

Report the incident
According to institutional policy

Click to download full resolution via product page

Caption: Emergency workflow for 1-Furfurylpyrrole spills.
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First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Obtain medical
aid.[1]

» Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Obtain medical aid immediately.[1]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes. Obtain
medical aid immediately.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Obtain medical aid immediately.[1]

Fire-Fighting Measures

1-Furfurylpyrrole is a combustible liquid.

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and
carbon oxides may be generated by thermal decomposition or combustion.[1]

o Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[1]

Disposal Considerations

Dispose of 1-Furfurylpyrrole and any contaminated materials in accordance with local,
regional, and national hazardous waste regulations.[4] Do not allow the product to enter drains,
other waterways, or soil.[1]

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) provided by the supplier and institutional safety protocols.
Always consult the most current SDS for 1-Furfurylpyrrole before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

